Cas no 1261897-67-9 (4-(3-Chloro-4-fluorophenyl)-2-fluorophenol)

• Product Name: 4-(3-Chloro-4-fluorophenyl)-2-fluorophenol
• CAS No: 1261897-67-9
• MF: C₁₂H₇ClF₂O
• MW: 240.633189439774
• MDL: MFCD18313826
• CID: 2762029
• PubChem ID: 53219505
• Update Time: 2025-11-02

4-(3-Chloro-4-fluorophenyl)-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-CHLORO-4-FLUOROPHENYL)-2-FLUOROPHENOL
• AKOS017558012
• 1261897-67-9
• 3'-Chloro-3,4'-difluoro[1,1'-biphenyl]-4-ol
• 4-(3-Chloro-4-fluorophenyl)-2-fluorophenol, 95%
• DTXSID20684341
• MFCD18313826
• 4-(3-Chloro-4-fluorophenyl)-2-fluorophenol

• MDL： MFCD18313826
• Inchi： 1S/C12H7ClF2O/c13-9-5-7(1-3-10(9)14)8-2-4-12(16)11(15)6-8/h1-6,16H
• InChI Key： HJCIMGARALEWPS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC(=C(C=1)F)O)F

Computed Properties

• Exact Mass: 240.0153489g/mol
• Monoisotopic Mass: 240.0153489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-(3-Chloro-4-fluorophenyl)-2-fluorophenol

Comprehensive Guide to 4-(3-Chloro-4-fluorophenyl)-2-fluorophenol (CAS No. 1261897-67-9): Properties, Applications, and Market Insights

4-(3-Chloro-4-fluorophenyl)-2-fluorophenol (CAS No. 1261897-67-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated phenol derivative is characterized by its unique molecular structure, which combines a chloro-fluorophenyl group with a fluorophenol moiety. The presence of multiple halogen atoms enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The compound's molecular formula is C₁₂H₇ClF₂O, with a molecular weight of 240.63 g/mol. Its physicochemical properties include a melting point range of 85-90°C and moderate solubility in organic solvents like ethanol, acetone, and dichloromethane. The fluorine and chlorine substituents play a crucial role in its electronic properties, influencing its behavior in various chemical reactions.

In recent years, 4-(3-Chloro-4-fluorophenyl)-2-fluorophenol has emerged as a key building block in the development of novel pharmaceutical intermediates. Researchers have explored its potential in creating biologically active molecules, particularly in the design of enzyme inhibitors and receptor modulators. The compound's structural features allow for precise modifications, making it a versatile tool in medicinal chemistry.

The agrochemical industry has also shown interest in CAS 1261897-67-9 due to its potential applications in crop protection formulations. Its halogenated structure contributes to enhanced stability and bioactivity, which are desirable traits in modern pesticide development. However, it's important to note that all applications must comply with regional environmental and safety regulations.

From a synthetic chemistry perspective, 4-(3-Chloro-4-fluorophenyl)-2-fluorophenol serves as an excellent example of halogenated aromatic compounds. The strategic placement of fluorine and chlorine atoms on the aromatic rings creates interesting electronic effects that can be exploited in various organic transformations. Chemists often utilize this compound to study nucleophilic aromatic substitution reactions and other fundamental processes.

The global market for fluorinated organic compounds like 1261897-67-9 has been growing steadily, driven by increasing demand from the pharmaceutical and specialty chemicals sectors. Market analysts project continued growth, particularly in regions with strong research and development infrastructures. The compound's niche applications contribute to its status as a high-value chemical intermediate.

Quality control is paramount when working with 4-(3-Chloro-4-fluorophenyl)-2-fluorophenol. Reputable suppliers typically provide comprehensive analytical data, including HPLC purity reports and spectroscopic characterization (NMR, MS). Researchers should always verify the compound's identity and purity before use in sensitive applications.

Environmental considerations are increasingly important when working with halogenated compounds. While CAS 1261897-67-9 has valuable applications, proper waste management procedures must be followed to minimize ecological impact. Many laboratories are exploring green chemistry approaches to incorporate such intermediates more sustainably.

Recent advancements in catalytic fluorination techniques have made the synthesis of compounds like 4-(3-Chloro-4-fluorophenyl)-2-fluorophenol more efficient. These innovations address some of the traditional challenges associated with introducing multiple halogen atoms into aromatic systems.

For researchers seeking alternatives or derivatives, several structurally related compounds exist in the fluorophenol family. However, the specific combination of substituents in 1261897-67-9 gives it unique properties that aren't easily replicated by other molecules.

The storage and handling of 4-(3-Chloro-4-fluorophenyl)-2-fluorophenol require standard laboratory precautions. It should be kept in a cool, dry place away from strong oxidizers. Proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this compound.

Analytical methods for characterizing CAS 1261897-67-9 typically involve a combination of chromatographic techniques and spectroscopic methods. Reverse-phase HPLC is commonly used for purity assessment, while mass spectrometry and nuclear magnetic resonance provide structural confirmation.

In conclusion, 4-(3-Chloro-4-fluorophenyl)-2-fluorophenol represents an important class of fluorinated building blocks with diverse applications in modern chemistry. Its continued study contributes to advancements in multiple scientific disciplines while demonstrating the importance of halogenated aromatics in industrial and academic research.